N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide

• IUPAC Name: N-[4-[(3-methoxybenzoyl)carbamothioylamino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H17N3O3S2/c1-26-16-5-2-4-13(12-16)18(24)23-20(27)22-15-9-7-14(8-10-15)21-19(25)17-6-3-11-28-17/h2-12H,1H3,(H,21,25)(H2,22,23,24,27)
• InChI Key: IOXVOQAQHOFBRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C20H17N3O3S2
• Molecular Weight: 411.5 g/mol

Description

N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a thiophene ring, a methoxyphenyl group, and a carbamothioyl linkage. Its diverse functional groups make it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 3-methoxybenzoic acid with thiophene-2-carboxylic acid chloride in the presence of a base to form an ester intermediate. This intermediate is then reacted with a carbamothioylating agent, such as thiourea, under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenyl and thiophene rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, and halides in the presence of catalysts or under thermal conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted derivatives of the original compound.

Scientific Research Applications

N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development and design.

Industry: Utilized in the production of specialty chemicals, dyes, and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways or interact with receptors that regulate cell growth and proliferation.

Comparison with Similar Compounds

Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol
• N-(4-Methoxyphenyl)-thiophene-2-carboxamide

Uniqueness

N-[4-({[(3-methoxyphenyl)carbonyl]carbamothioyl}amino)phenyl]thiophene-2-carboxamide is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. Its thiophene ring and carbamothioyl linkage are particularly noteworthy, as they contribute to its versatility in various applications.